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Compound of Interest

Compound Name: 4-Nitrosomethylaminopyridine

CAS No.: 16219-99-1

Cat. No.: B097013 Get Quote

4-Nitrosomethylaminopyridine (NMAP), registered under CAS number 16219-99-1, is a

heterocyclic N-nitrosamine compound.[1] While not a therapeutic agent itself, NMAP has

emerged as a molecule of significant importance within the pharmaceutical industry. Its primary

and critical function is to serve as a high-purity analytical reference standard.[1][2][3] In an era

of heightened regulatory scrutiny concerning potentially genotoxic impurities in drug products,

the availability of well-characterized standards like NMAP is indispensable.

The presence of nitrosamine impurities in pharmaceuticals, even at trace levels, is a major

concern for global regulatory bodies such as the U.S. Food and Drug Administration (FDA) and

the European Medicines Agency (EMA) due to the classification of many compounds in this

class as probable or suspected human carcinogens.[1][4] NMAP is utilized by researchers,

scientists, and drug development professionals for the development and validation of sensitive

analytical methods designed to detect and quantify such impurities in active pharmaceutical

ingredients (APIs) and finished drug products.[1][2] This guide provides a comprehensive

overview of the core properties, synthesis, and application of 4-Nitrosomethylaminopyridine,

offering field-proven insights for its effective use in a quality control and drug development

setting.

Physicochemical and Structural Properties
A thorough understanding of a reference standard's physical and chemical properties is

fundamental to its correct handling, storage, and application in analytical methodologies. NMAP
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is typically described as an off-white solid, with key properties compiled from various databases

and supplier technical sheets.[5]

Table 1: Chemical Identity and Physicochemical Properties of 4-Nitrosomethylaminopyridine

Property Value Source(s)

IUPAC Name
N-methyl-N-pyridin-4-ylnitrous

amide
[1][6]

Synonyms

4-(Methylnitrosamino)pyridine,

N-Methyl-N-nitroso-4-

aminopyridine

[6][7][8]

CAS Number 16219-99-1 [6][7]

Molecular Formula C₆H₇N₃O [6][7]

Molecular Weight 137.14 g/mol [3][6][9]

Appearance Off-white solid [5]

Boiling Point
286.6 °C at 760 mmHg

(Predicted/Calculated)
[4][7]

Density
1.17 g/cm³

(Predicted/Calculated)
[7][10]

Vapor Pressure 0.00262 mmHg at 25°C [7][10]

pKa 2.94 ± 0.10 (Predicted) [4][7]

Flash Point 127.1 °C [7]

Solubility
Soluble in Methanol (MEOH),

Acetonitrile
[5][11]

Storage 2-8 °C [5][8]

Note: Some physical properties, such as boiling point and density, are predicted values from

computational models.

Caption: Chemical structure of 4-Nitrosomethylaminopyridine (NMAP).
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Synthesis and Mechanism of Formation
The principal and most common method for the synthesis of 4-Nitrosomethylaminopyridine
is the N-nitrosation of its secondary amine precursor, 4-methylaminopyridine.[1] This reaction is

a classic example of electrophilic substitution at a nitrogen atom.

Causality of Experimental Choices
The reaction is typically conducted under acidic conditions. This is a critical choice because the

acid (e.g., sulfuric or hydrochloric acid) protonates the nitrite salt (commonly sodium nitrite,

NaNO₂), generating nitrous acid (HNO₂). The nitrous acid is then further protonated and loses

water to form the highly reactive electrophile, the nitrosonium ion (NO⁺).[1] The lone pair of

electrons on the nitrogen atom of the methylamino group of 4-methylaminopyridine then acts

as a nucleophile, attacking the electrophilic nitrosonium ion.[1]

Temperature control, for instance, maintaining a range of 45–50°C as cited in general industrial

protocols, is crucial to prevent unwanted side reactions and decomposition of the thermally

sensitive nitrous acid.[1]
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Caption: Synthesis pathway for 4-Nitrosomethylaminopyridine (NMAP).

Experimental Protocol: General N-Nitrosation Procedure
The following is a generalized, illustrative protocol based on the established chemistry for N-

nitrosation. Specific quantities and conditions must be optimized for laboratory scale and safety

considerations.
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Dissolution: Dissolve the precursor amine, 4-methylaminopyridine, in a suitable acidic

aqueous solution (e.g., dilute sulfuric acid) in a reaction vessel equipped with a stirrer and

temperature probe.

Cooling: Cool the solution to a controlled temperature, typically between 0-10°C, to manage

the exothermic nature of the reaction and the stability of nitrous acid.

Nitrosating Agent Addition: Prepare a separate aqueous solution of sodium nitrite (NaNO₂).

Add this solution dropwise to the stirred amine solution. The rate of addition is critical to

maintain the desired temperature range.

Reaction Monitoring: Monitor the reaction progress. A simple qualitative test, such as using

potassium iodide-starch paper, can be used to check for the presence of excess nitrous acid,

which indicates the completion of the reaction.

Work-up: Once the reaction is complete, neutralize the excess acid carefully with a suitable

base (e.g., sodium bicarbonate solution) until the pH is neutral or slightly basic.

Extraction & Purification: Extract the product from the aqueous layer using an appropriate

organic solvent (e.g., dichloromethane or ethyl acetate). The combined organic layers are

then dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under

reduced pressure. The crude product can be further purified by techniques such as column

chromatography or recrystallization to achieve the high purity required for a reference

standard.

Application in Pharmaceutical Analysis and Quality
Control
The primary utility of 4-Nitrosomethylaminopyridine is as a fully characterized impurity

reference standard for analytical applications within the pharmaceutical industry.[1] It is

essential for method development, validation, and routine quality control (QC) testing.[1][2] Its

use is particularly relevant for drug products such as Asenapine, Isoniazid, and Valsartan,

where related secondary amines could potentially form nitrosamine impurities.[3][8][9]

The workflow involves using a precisely weighed amount of the high-purity NMAP standard to

prepare stock and working solutions of known concentrations. These solutions are then used
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to:

Develop and Optimize Analytical Methods: In techniques like High-Performance Liquid

Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), the

standard is used to determine the retention time and response factor of NMAP, allowing for

the optimization of separation and detection parameters.

Validate Methods (AMV): The standard is used to establish key validation parameters such

as specificity, linearity, accuracy, precision, and sensitivity, including the Limit of Detection

(LOD) and Limit of Quantification (LOQ). This ensures the analytical method is reliable and fit

for its intended purpose.

Quantify Impurities in QC: During routine QC testing of API batches or finished products, the

NMAP standard is used to create a calibration curve. The response of any potential NMAP

impurity found in the test sample is compared against this curve to accurately determine its

concentration, ensuring it remains below the strict safety thresholds set by regulators.[1][12]
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Caption: Use of NMAP reference standard in a typical QC workflow.

Spectroscopic Profile and Characterization
As a reference material, NMAP must be supplied with comprehensive characterization data to

ensure its identity and purity.[1][2] Standard characterization includes techniques like HPLC,

Mass Spectrometry, ¹H NMR, and FT-IR.[1][3]
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¹H NMR (Proton Nuclear Magnetic Resonance): This technique provides structural

confirmation. For NMAP, the spectrum would be expected to show distinct signals for the

protons on the pyridine ring and a singlet for the three protons of the methyl (-CH₃) group.

The chemical shifts and coupling patterns of the aromatic protons would confirm the 4-

substitution pattern on the pyridine ring.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Provides information on the carbon

skeleton of the molecule, complementing the ¹H NMR data.

Mass Spectrometry (MS): Typically coupled with LC (LC-MS), this confirms the molecular

weight of the compound (137.14 g/mol ) by identifying the molecular ion peak (e.g., [M+H]⁺

at m/z 138.1).[3][5]

Fourier-Transform Infrared Spectroscopy (FT-IR): Used to identify the functional groups

present in the molecule. The spectrum of NMAP would show characteristic absorption bands

for N=O (nitroso) stretching, C-N stretching, and aromatic C=C and C-H bonds of the

pyridine ring.

HPLC: This is the primary technique for determining the purity of the reference standard,

typically reported as >95% or higher.[5][8]

Toxicology and Safe Handling
The safety profile of NMAP is of paramount importance due to its classification and the general

concern for N-nitrosamines.

Table 2: GHS Hazard Classification for 4-Nitrosomethylaminopyridine
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Hazard Code Hazard Statement Class

H301 Toxic if swallowed
Acute Toxicity, Oral (Category

3)

H319 Causes serious eye irritation Eye Irritation (Category 2A)

H351 Suspected of causing cancer Carcinogenicity (Category 2)

Source: Aggregated GHS

information from ECHA C&L

Inventory.[6]

The compound is listed as a poison by ingestion.[4][13] While many N-nitroso compounds are

known carcinogens, one long-term study in rats reportedly found 4-NMPY to be non-

carcinogenic.[1] However, given the GHS classification and the structural alerts for genotoxicity,

it must be handled with extreme caution as a potential carcinogen.[4][6] When heated to

decomposition, it emits toxic fumes of nitrogen oxides (NOx).[4][13]

Mandatory Safety Protocols
Due to its hazardous nature, strict safety protocols must be followed when handling NMAP.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-impermeable gloves (e.g., nitrile), and safety glasses with side shields or goggles.

[10]

Ventilation: Handle the compound only in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or vapors.[10]

Handling: Avoid contact with skin and eyes.[10] Avoid formation of dust. Use non-sparking

tools and ensure proper grounding to prevent electrostatic discharge.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials.[10] The recommended storage temperature is 2-8°C.[5][8]

Disposal: Dispose of waste material in accordance with all applicable local, state, and federal

regulations. Do not allow the chemical to enter drains.[10]
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Conclusion
4-Nitrosomethylaminopyridine (CAS 16219-99-1) is a vital tool for the pharmaceutical

industry. Its role as a high-purity, well-characterized reference standard is central to the robust

control of genotoxic impurities in drug manufacturing. By enabling the development, validation,

and execution of sensitive analytical methods, NMAP empowers scientists and quality control

professionals to ensure that pharmaceutical products meet the stringent safety and quality

standards demanded by regulatory authorities and expected by patients. A thorough

understanding of its synthesis, properties, and safe handling is essential for its effective and

responsible application in advancing drug safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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